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Compound of Interest

Compound Name: (+/-)-Lisofylline

Cat. No.: B019285 Get Quote

For researchers, scientists, and drug development professionals handling (+/-)-Lisofylline,

ensuring its proper disposal is a critical component of laboratory safety and environmental

responsibility. While (+/-)-Lisofylline is not classified as a hazardous substance under the

2012 OSHA Hazard Communication Standard, adherence to established disposal protocols for

chemical waste is essential.[1][2] This guide provides a procedural framework for the safe and

compliant disposal of (+/-)-Lisofylline.

Immediate Safety and Handling
Before initiating any disposal procedure, ensure that appropriate personal protective equipment

(PPE) is worn, including safety goggles, gloves, and a lab coat.[1] In the event of a spill, the

material should be picked up mechanically and placed in a suitable container for disposal.[2]

Avoid generating dust and prevent the chemical from entering drains, sewers, or surface and

ground water.[2][3]

Step-by-Step Disposal Procedure
The disposal of (+/-)-Lisofylline should be conducted in accordance with federal, state, and

local environmental regulations. The following steps provide a general guideline:

Waste Characterization: Although not federally regulated as a hazardous waste, it is crucial

to consult with your institution's Environmental Health and Safety (EHS) department to

confirm its classification according to local regulations.[4]
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Segregation: Unused or waste (+/-)-Lisofylline should be segregated from other chemical

waste streams unless otherwise instructed by your EHS office.

Containment: Place the waste (+/-)-Lisofylline in a clearly labeled, sealed container

appropriate for chemical waste. Ensure the label includes the full chemical name and any

other information required by your institution.

Disposal Request: Contact your institution's EHS department to arrange for the pickup and

disposal of the chemical waste.[4] They will coordinate with an approved environmental

management vendor for proper disposal, which typically involves incineration.[4]

Documentation: Maintain a record of the disposal, including the quantity of waste and the

date of disposal, in accordance with your laboratory's standard operating procedures and

any applicable regulations.[4]

Disposal of Empty Containers
Empty containers that previously held (+/-)-Lisofylline should be managed as follows:

Bottles that do not contain protected patient information can be discarded in the regular

trash.[4]

If the container is labeled with any personal health information, it should be disposed of in a

manner that protects confidentiality, such as placing it in a red biohazard-chemotoxic

container for incineration.[4]

Logical Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of (+/-)-
Lisofylline.
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Waste Assessment

Non-Hazardous Protocol

Hazardous ProtocolStart: Have (+/-)-Lisofylline Waste Is the waste mixed with
 a hazardous substance?

Collect in a designated,
labeled, sealed container.No

Follow institutional protocol
for hazardous chemical waste.

Yes

Contact EHS for pickup
and disposal via incineration.

End: Waste Disposed

Contact EHS for specific
guidance and disposal.

Click to download full resolution via product page

Logical workflow for the disposal of (+/-)-Lisofylline.

Disclaimer: This information is intended as a general guide. Always consult your institution's

specific policies and your local Environmental Health and Safety (EHS) office for detailed

instructions and to ensure compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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